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Compound of Interest

Compound Name: 1,3,5-Trimethoxybenzene-d3

Cat. No.: B15558722

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

1,3,5-Trimethoxybenzene-d3, an isotopically labeled form of 1,3,5-Trimethoxybenzene. Given

the limited availability of direct experimental data for the deuterated species, this document

primarily presents the well-established physical properties of the non-labeled compound, 1,3,5-

Trimethoxybenzene. These properties are expected to be nearly identical to those of its d3

analogue, with the notable exception of molecular weight. This guide also outlines a common

synthesis protocol and illustrates the primary application of this compound as an internal

standard in quantitative analysis.

Core Physical and Chemical Properties
1,3,5-Trimethoxybenzene-d3 is the deuterium-labeled version of 1,3,5-Trimethoxybenzene,

where three hydrogen atoms on one of the methoxy groups have been replaced by deuterium.

[1] This isotopic labeling is particularly useful for its application as a tracer or an internal

standard in quantitative analyses using techniques like NMR, GC-MS, or LC-MS.[1]

The physical characteristics of 1,3,5-Trimethoxybenzene-d3 are expected to closely mirror

those of its non-deuterated counterpart. The primary distinction lies in their respective
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molecular weights.

Data Presentation: Physical Properties
The following table summarizes the key physical properties of 1,3,5-Trimethoxybenzene. These

values serve as a reliable reference for the anticipated properties of 1,3,5-
Trimethoxybenzene-d3.

Property Value Source(s)

Molecular Formula C₉H₉D₃O₃ Calculated

Molecular Weight 171.21 g/mol Calculated

Appearance
White to cream crystalline

powder/solid
[2][3][4][5]

Melting Point 50-54 °C [2][4][6]

Boiling Point 255 °C [2][4][7][6]

Solubility

Insoluble in water.[4][5][8]

Soluble in alcohol, DMSO, and

other common organic

solvents.[9][10]

[4][5][8][11][9][10]

Vapor Pressure 0.0239 mmHg at 25°C [4]

Flash Point 186 °F (85.6 °C) [4][9]

Note: Except for the Molecular Formula and Molecular Weight of the d3 compound, all other

properties are for the non-deuterated 1,3,5-Trimethoxybenzene.

Experimental Protocols
Synthesis of 1,3,5-Trimethoxybenzene
A common method for the synthesis of 1,3,5-Trimethoxybenzene involves the methylation of

phloroglucinol.[1][12] To produce the d3 isotopologue, a deuterated methylating agent would be

utilized.
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Protocol: Methylation of Phloroglucinol

Reaction Setup: A solution of anhydrous phloroglucinol (0.05 mole) in 100 ml of dry acetone

is prepared in a flask suitable for reflux.

Addition of Reagents: To this solution, dimethyl sulfate (0.165 mole) and ignited potassium

carbonate (40 g) are added. For the synthesis of the d3 compound, deuterated dimethyl

sulfate ((CD₃)₂SO₄) would be substituted.

Reflux: The mixture is refluxed for 6 hours under anhydrous conditions.

Filtration: After cooling, the mixture is filtered to remove the inorganic salts. The collected

salts are washed with hot acetone.

Distillation and Extraction: The combined acetone solutions are distilled to remove the

solvent. The resulting residue is macerated with crushed ice and then extracted with ether.

Washing and Drying: The ether extracts are washed with a 5% sodium hydroxide solution

and then with water. The organic layer is subsequently dried over anhydrous sodium sulfate.

Final Purification: The ether is removed by distillation to yield 1,3,5-Trimethoxybenzene.[7]

[12]

Mandatory Visualization
Experimental Workflow: Use as an Internal Standard
1,3,5-Trimethoxybenzene-d3 is frequently employed as an internal standard in quantitative

mass spectrometry to ensure accuracy and precision by correcting for variations during sample

preparation and analysis.
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Workflow for Quantitative Analysis using 1,3,5-Trimethoxybenzene-d3 as an Internal Standard

Sample Preparation

Instrumental Analysis

Data Processing

Analyte Sample

Add Known Amount of
1,3,5-Trimethoxybenzene-d3 (Internal Standard)

Sample Extraction / Cleanup

LC-MS or GC-MS Analysis

Measure Peak Area Ratio
(Analyte / Internal Standard)

Quantify Analyte Concentration

Generate Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.

Biosynthesis Pathway of 1,3,5-Trimethoxybenzene
In certain plant species, such as Rosa chinensis, 1,3,5-Trimethoxybenzene is a key volatile

component synthesized from phloroglucinol through a series of methylation steps.[1]
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Biosynthesis of 1,3,5-Trimethoxybenzene

Phloroglucinol

3,5-Dihydroxyanisole

Methylation Step

5-Methoxyresorcinol

Methylation Step

1,3,5-Trimethoxybenzene

Methylation Step
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Caption: Biosynthesis pathway from phloroglucinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

